molecular formula C8H7BrN2O B1464096 5-Bromo-3-methoxy-1H-indazole CAS No. 201483-49-0

5-Bromo-3-methoxy-1H-indazole

Cat. No. B1464096
CAS RN: 201483-49-0
M. Wt: 227.06 g/mol
InChI Key: ABWHVHBGFZUYAA-UHFFFAOYSA-N
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Description

5-Bromo-3-methoxy-1H-indazole is a chemical compound with the molecular formula C8H7BrN2O and a molecular weight of 227.06 . It is a solid substance under normal conditions .


Synthesis Analysis

The synthesis of 1H-indazole, a similar compound, has been studied extensively. A new practical synthesis of 1H-indazole was presented, where a previous mechanism for the cyclization step was proved to be nonfeasible and a hydrogen bond propelled mechanism was proposed . This new mechanism is suitable for similar cyclization, and a new reaction is predicted .


Molecular Structure Analysis

The molecular structure of 5-Bromo-3-methoxy-1H-indazole consists of a bromine atom (Br), a methoxy group (CH3O-), and an indazole group (C7H5N2) . The indazole group is a bicyclic compound, consisting of two fused rings: a benzene ring and a pyrazole ring .


Chemical Reactions Analysis

The chemical reactions involving 1H-indazole have been explored. Among all these methods, cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as starting material is a useful way . In a recent study, it was found that the reaction between benzonitrile and hydrazine under certain conditions produces benzylidenehydrazine .


Physical And Chemical Properties Analysis

5-Bromo-3-methoxy-1H-indazole is a solid substance under normal conditions . It has a molecular weight of 227.06 . The compound is yellow in color .

Scientific Research Applications

Anticancer Research

5-Bromo-3-methoxy-1H-indazole: has shown promise in anticancer research due to its ability to interfere with various signaling pathways within cancer cells. It’s being explored for its potential to act as a kinase inhibitor, which is crucial in the regulation of cell growth and proliferation. The compound’s structural motif is found in several marketed drugs, indicating its significance in medicinal chemistry .

Anti-inflammatory and Analgesic Applications

This compound is also being studied for its anti-inflammatory properties. Indazole derivatives, including those with substitutions similar to 5-Bromo-3-methoxy-1H-indazole , have been reported to exhibit significant anti-inflammatory activity. They are being tested in various models of inflammation, such as carrageenan-induced edema and Freund’s adjuvant-induced arthritis .

Antidepressant Potential

The indazole nucleus, which is part of 5-Bromo-3-methoxy-1H-indazole , is being investigated for its antidepressant effects. Researchers are looking into its ability to modulate neurotransmitter systems, which could lead to new treatments for depression .

Antimicrobial Activity

Indazole compounds have been recognized for their antimicrobial properties. 5-Bromo-3-methoxy-1H-indazole could be used to develop new antibacterial agents, especially against resistant strains. Its mechanism may involve the disruption of bacterial cell wall synthesis or protein function .

Neuroprotective Effects

There is interest in the neuroprotective effects of indazole derivatives5-Bromo-3-methoxy-1H-indazole may offer protection against neurodegenerative diseases by inhibiting enzymes like acetylcholinesterase, which is linked to Alzheimer’s disease progression .

Cardiovascular Applications

As an antihypertensive agent, 5-Bromo-3-methoxy-1H-indazole is being researched for its potential to regulate blood pressure. Its action could be related to vasodilation or the modulation of heart rate through the inhibition of specific enzymes or ion channels .

Mechanism of Action

While the exact mechanism of action for 5-Bromo-3-methoxy-1H-indazole is not specified in the retrieved papers, the mechanism of action for similar compounds has been studied. For instance, biologically active compounds containing an indazole fragment have been investigated and applied in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors .

Safety and Hazards

The safety data sheet for a similar compound, 5-Bromo-1H-indazole, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .

Future Directions

The future directions for the study of 5-Bromo-3-methoxy-1H-indazole and similar compounds could involve further exploration of their synthesis methods, as well as their potential applications in the medical field, such as their use in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors .

properties

IUPAC Name

5-bromo-3-methoxy-1H-indazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrN2O/c1-12-8-6-4-5(9)2-3-7(6)10-11-8/h2-4H,1H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ABWHVHBGFZUYAA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NNC2=C1C=C(C=C2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70733116
Record name 5-Bromo-3-methoxy-1H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70733116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

227.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-3-methoxy-1H-indazole

CAS RN

201483-49-0
Record name 5-Bromo-3-methoxy-1H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70733116
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

5-Bromo-3-methoxy-1H-indazole CCX was prepared from 5-Bromo-3-methoxy-indazole-1-carboxylic acid ethyl ester using the procedure described for preparation of 4-Bromo-3-methoxy-1H-indazole CLXXXVI (Example 37).
Name
5-Bromo-3-methoxy-indazole-1-carboxylic acid ethyl ester
Quantity
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Reaction Step One
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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